Cas no 2171595-38-1 (3-(1-cyclohexyl-2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
3-(1-cyclohexyl-2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-cyclohexyl-2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- EN300-1513185
- 2171595-38-1
- 3-[(1-cyclohexyl-2-hydroxyethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
-
- Inchi: 1S/C27H32N2O6/c30-15-24(17-8-2-1-3-9-17)28-26(33)23(14-25(31)32)29-27(34)35-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-24,30H,1-3,8-9,14-16H2,(H,28,33)(H,29,34)(H,31,32)
- InChI Key: ZDIHMEYTBVKNGH-UHFFFAOYSA-N
- SMILES: OCC(C1CCCCC1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 125Ų
3-(1-cyclohexyl-2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513185-1.0g |
3-[(1-cyclohexyl-2-hydroxyethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171595-38-1 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1513185-50mg |
3-[(1-cyclohexyl-2-hydroxyethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171595-38-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1513185-100mg |
3-[(1-cyclohexyl-2-hydroxyethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171595-38-1 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1513185-250mg |
3-[(1-cyclohexyl-2-hydroxyethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171595-38-1 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1513185-500mg |
3-[(1-cyclohexyl-2-hydroxyethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171595-38-1 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1513185-1000mg |
3-[(1-cyclohexyl-2-hydroxyethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171595-38-1 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1513185-2500mg |
3-[(1-cyclohexyl-2-hydroxyethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171595-38-1 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1513185-5000mg |
3-[(1-cyclohexyl-2-hydroxyethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171595-38-1 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1513185-10000mg |
3-[(1-cyclohexyl-2-hydroxyethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171595-38-1 | 10000mg |
$14487.0 | 2023-09-27 |
3-(1-cyclohexyl-2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3-(1-cyclohexyl-2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
Comprehensive Analysis of 3-(1-cyclohexyl-2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171595-38-1)
The compound 3-(1-cyclohexyl-2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171595-38-1) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its intricate structure, featuring a cyclohexyl group, a hydroxyethyl moiety, and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its role in advanced drug discovery and its potential in addressing modern healthcare challenges.
One of the key reasons for the growing interest in 3-(1-cyclohexyl-2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino acids during peptide chain assembly, ensuring high yields and purity. This aligns with current trends in personalized medicine and the demand for precision therapeutics, where peptides play a pivotal role. Users often search for terms like "Fmoc-protected amino acids" or "peptide synthesis intermediates", highlighting the relevance of this compound in cutting-edge research.
From a structural perspective, the cyclohexyl and hydroxyethyl components contribute to the compound's unique physicochemical properties, such as solubility and stability. These attributes are critical for optimizing drug formulations, particularly in the context of oral bioavailability and targeted drug delivery—topics frequently explored in pharmaceutical forums. Additionally, the presence of the carbamoyl and propanoic acid functionalities enhances its versatility as a building block for more complex molecules.
The synthesis and application of CAS No. 2171595-38-1 are also of interest to researchers working on neurological disorders and metabolic diseases. Peptide-based therapeutics are gaining traction as potential treatments for conditions like Alzheimer's and diabetes, making this compound a subject of ongoing investigation. Searches for "peptide-based drug discovery" and "Fmoc chemistry applications" often lead to discussions involving this molecule, underscoring its importance in contemporary science.
In conclusion, 3-(1-cyclohexyl-2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a critical tool in modern chemistry and pharmacology. Its multifaceted role in peptide synthesis, combined with its potential therapeutic applications, ensures its continued relevance in both academic and industrial settings. As the demand for innovative drug candidates grows, this compound will likely remain a focal point for researchers worldwide.
2171595-38-1 (3-(1-cyclohexyl-2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)